Cas no 1058737-47-5 (tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate)

• Product Name: tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate
• CAS No: 1058737-47-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• MDL: MFCD22200975
• CID: 5095832
• PubChem ID: 56973324
• Update Time: 2026-03-02

tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,5S)-TERT-BUTYL 3,6-DIAZABICYCLO[3.2.1]OCTANE-6-CARBOXYLATE
• tert-butyl (1S,5R)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate
• 3,6-Diazabicyclo[3.2.1]octane-6-carboxylic acid, 1,1-dimethylethyl ester, (1R,5S)-
• tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate
• (1R,5S)-6-(tert-butoxycarbonyl)-3,6-diazabicyclo[3.2.1]octane
• (1R,5S)-tert-butyl3,6-diazabicyclo[3.2.1]octane-6-carboxylate
• 1058737-47-5
• MFCD22200975
• t-Butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate
• DTXSID40719902
• SCHEMBL1711553
• CS-0183446
• (1R,5S)-6-Boc-3,6-diazabicyclo[3.2.1]octane
• PS-15327
• CSQBUSQTOWHXLW-BDAKNGLRSA-N

• MDL： MFCD22200975
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-7-8-4-9(13)6-12-5-8/h8-9,12H,4-7H2,1-3H3/t8-,9+/m1/s1
• InChI Key： CSQBUSQTOWHXLW-BDAKNGLRSA-N
• SMILES： [C@]12([H])C[C@]([H])(N(C(OC(C)(C)C)=O)C1)CNC2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate

tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1058737-47-5): A Comprehensive Overview

tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1058737-47-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its 3,6-diazabicyclo[3.2.1]octane core, which imparts it with distinct chemical and biological activities.

The tert-butyl group attached to the carboxylate moiety enhances the compound's stability and solubility, making it an attractive candidate for various synthetic transformations and drug development processes. Recent studies have highlighted the importance of this compound in the synthesis of novel pharmaceutical agents, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

One of the key features of tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate is its ability to modulate G protein-coupled receptors (GPCRs), a family of membrane receptors that play crucial roles in cellular signaling pathways. GPCRs are involved in a wide range of physiological processes, including neurotransmission, hormone signaling, and immune responses. The (1R,5S) stereochemistry of this compound ensures its high selectivity and affinity for specific GPCR subtypes, which can be leveraged to develop targeted therapies with reduced side effects.

In the context of CNS disorders, tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate has shown promise as a potential treatment for conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can enhance cognitive function and improve motor coordination in animal models by modulating neurotransmitter levels and reducing neuroinflammation. These findings suggest that tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate may serve as a valuable lead compound for the development of novel CNS drugs.

Beyond its applications in CNS disorders, tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate has also been explored for its anti-cancer properties. Research has shown that this compound can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to induce apoptosis in cancer cells while sparing normal cells, making it a promising candidate for cancer therapy.

The synthetic accessibility of tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate further enhances its appeal as a research tool and drug candidate. Several efficient synthetic routes have been developed to produce this compound on both small and large scales, ensuring its availability for extensive preclinical and clinical investigations. These synthetic methods typically involve the use of chiral catalysts or enantioselective transformations to achieve the desired (1R,5S) stereochemistry.

In addition to its therapeutic potential, tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate has also been studied for its utility as a building block in the synthesis of more complex molecules. Its unique structural features make it an ideal starting material for the construction of diverse scaffolds with tailored biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns aimed at identifying new bioactive compounds.

Despite its promising properties, further research is needed to fully elucidate the mechanisms underlying the biological activities of tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate and to optimize its pharmacological profile for clinical applications. Ongoing studies are focused on improving its bioavailability, metabolic stability, and target specificity through structure-activity relationship (SAR) studies and rational drug design approaches.

In conclusion, tert-butyl (1R,5S)-3,6-diazabicyclo[3.2.1]octane-6-carboxylate (CAS No. 1058737-47-5) represents a highly promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapies targeting CNS disorders and cancer. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of innovative drugs with significant therapeutic impact.